Cas no 433695-36-4 (N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide)

N,N,2-Trimethyl-5-nitrobenzene-1-sulfonamide is a sulfonamide derivative characterized by its nitro-substituted aromatic ring and tertiary amine functionality. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the benzene ring offers tunable reactivity for further functionalization. Its sulfonamide moiety may also confer biological activity, making it a candidate for medicinal chemistry research. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in reactions involving nucleophiles or electrophiles.

N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide structure

433695-36-4 structure

Product Name:N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide

CAS No:433695-36-4

MF:C₉H₁₂N₂O₄S

MW:244.267580986023

MDL:MFCD03039912

CID:821071

PubChem ID:24277757

Update Time:2025-05-21

N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-2,N,N-trimethylbenzenesulfonamide
- BRL-50481
- N,N,2-Trimethyl-5-nitrobenzenesulfonamide
- BRL 50481
- Benzenesulfonamide,N,N,2-trimethyl-5-nitro
- F1084-0159
- BRL50481
- Benzenesulfonamide, N,N,2-trimethyl-5-nitro-
- 03G869PR3P
- N,N,2-Trimethyl-5-nitro-benzenesulfonamide
- Cambridge id 6971444
- GTPL5154
- IFIUFCJFLGCQPH-UHFFFAOYSA-N
- HMS3260P09
- HMS3677O11
- HMS3413O11
- HMS3268D16
- Tox21_500234
- STL377005
- BDBM50277784
- BCP30210
- s5837
- TRA
- N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide
- DA-51399
- NCGC00092345-03
- SR-01000247780-1
- BRL 50481; BRL50481
- UNII-03G869PR3P
- BRD-K84266862-001-01-6
- NCGC00260919-01
- SR-01000247780
- NCGC00092345-06
- EU-0100234
- LP00234
- 433695-36-4
- AKOS001298159
- T3112
- T72475
- SCHEMBL4073001
- HY-109586
- EN300-6492998
- 2-methyl-5-nitro(N,N-dimethyl)benzenesulfonamide
- NCGC00092345-04
- Q4836375
- BRD-K84266862-001-02-4
- BRL-50481?
- BRL 50481, >=98% (HPLC), solid
- CS-0032567
- BRD-K84266862-001-03-2
- CHEMBL484928
- SDCCGSBI-0633693.P001
- DTXSID30195832
- CHEBI:93472
- AS-56091
- CCG-221538
- NCGC00092345-02
- Z45527541
- MFCD03039912
- NCGC00092345-01
- NCGC00092345-05
- NCGC00092345-07
- MDL： MFCD03039912
- Inchi： 1S/C9H12N2O4S/c1-7-4-5-8(11(12)13)6-9(7)16(14,15)10(2)3/h4-6H,1-3H3
- InChI Key： IFIUFCJFLGCQPH-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(N(C)C)(=O)=O

Computed Properties

Exact Mass: 244.05200
Monoisotopic Mass: 244.05177804g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 91.6

Experimental Properties

Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 71.0 to 75.0 deg-C
Solubility: Very slightly soluble (0.83 g/l) (25 º C),
PSA: 91.58000
LogP: 2.75750

N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B137236-200mg	N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide	433695-36-4	≥98%	200mg	¥504.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B137236-250mg	N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide	433695-36-4	≥98%	250mg	¥524.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B137236-50mg	N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide	433695-36-4	≥98%	50mg	¥242.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B137236-1g	N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide	433695-36-4	≥98%	1g	¥1736.90	2023-09-04
DC Chemicals	DC20180-100 mg	BRL-50481	433695-36-4	>98%	100mg	$450.0	2022-02-28
DC Chemicals	DC20180-250 mg	BRL-50481	433695-36-4	>98%	250mg	$900.0	2022-02-28
DC Chemicals	DC20180-1 g	BRL-50481	433695-36-4	>98%	1g	$1800.0	2022-02-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021491-1g	N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide	433695-36-4	98%	1g	￥3224	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021491-250mg	N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide	433695-36-4	98%	250mg	￥1141	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021491-50mg	N,N,2-trimethyl-5-nitrobenzene-1-sulfonamide	433695-36-4	98%	50mg	￥237	2024-05-23